Cas no 39878-43-8 (2-Chloro-1-(3,5-dihydroxyphenyl)ethanone)

• Product Name: 2-Chloro-1-(3,5-dihydroxyphenyl)ethanone
• CAS No: 39878-43-8
• MF: C₈H₇ClO₃
• MW: 186.592381715775
• MDL: MFCD20624061
• CID: 291478
• PubChem ID: 57196338
• Update Time: 2025-11-02

2-Chloro-1-(3,5-dihydroxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-(3,5-dihydroxyphenyl)-
• 2-chloro-1-(3,5-dihydroxyphenyl)ethanone
• 2-Chloro-1-(3,5-dihydroxyphenyl)ethan-1-one
• 2-?Chloro-?1-?(3,?5-?dihydroxyphenyl)?ethanone
• 39878-43-8
• DTXSID50720524
• D94022
• AKOS030598839
• AS-64406
• SCHEMBL11374595
• AMY30246
• 2-Chloro-1-(3,5-dihydroxyphenyl)ethanone

• MDL： MFCD20624061
• Inchi： 1S/C8H7ClO3/c9-4-8(12)5-1-6(10)3-7(11)2-5/h1-3,10-11H,4H2
• InChI Key： ASZDQGFVJIMRRQ-UHFFFAOYSA-N
• SMILES： ClCC(C1C=C(C=C(C=1)O)O)=O

Computed Properties

• Exact Mass: 186.0083718g/mol
• Monoisotopic Mass: 186.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Chloro-1-(3,5-dihydroxyphenyl)ethanone

Comprehensive Guide to 2-Chloro-1-(3,5-dihydroxyphenyl)ethanone (CAS No. 39878-43-8): Properties, Applications, and Market Insights

2-Chloro-1-(3,5-dihydroxyphenyl)ethanone (CAS No. 39878-43-8) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This chlorinated dihydroxy acetophenone derivative has garnered attention due to its unique structural features and potential applications. In this comprehensive guide, we explore its chemical properties, synthesis methods, industrial uses, and emerging trends, while addressing common queries from researchers and industry professionals.

The molecular structure of 2-Chloro-1-(3,5-dihydroxyphenyl)ethanone combines a reactive chloroacetyl group with a dihydroxy phenyl moiety, creating interesting chemical behavior. With a molecular formula of C8H7ClO3 and molecular weight of 186.59 g/mol, this compound exhibits moderate solubility in polar organic solvents. Recent studies highlight its role as a key intermediate in the synthesis of various bioactive molecules, particularly in developing antioxidant compounds and enzyme inhibitors, making it a subject of growing interest in medicinal chemistry.

From an applications perspective, 2-Chloro-1-(3,5-dihydroxyphenyl)ethanone serves multiple functions across different industries. In pharmaceutical research, it's frequently utilized as a building block for drug discovery projects, especially those targeting metabolic disorders. The compound's unique structure allows for diverse chemical modifications, enabling researchers to create libraries of derivatives for biological screening. Analytical chemists value this compound as a reference standard in HPLC method development and mass spectrometry studies due to its distinct UV absorption characteristics.

The global market for specialty chemical intermediates like 2-Chloro-1-(3,5-dihydroxyphenyl)ethanone has shown steady growth, with projections indicating a 5.8% CAGR between 2023-2028 according to recent industry reports. This growth is driven by increasing R&D investments in personalized medicine and targeted therapies, where such molecular building blocks play crucial roles. Manufacturers are responding to this demand by developing more efficient synthesis protocols and improved purification methods to ensure high-purity products for research applications.

Quality control and characterization of 2-Chloro-1-(3,5-dihydroxyphenyl)ethanone involve advanced analytical techniques. Modern laboratories employ NMR spectroscopy, high-resolution mass spectrometry, and chromatographic methods to verify compound identity and purity. These quality assurance measures are particularly important when the material is used in pharmaceutical applications, where stringent regulatory requirements must be met. Recent advancements in process analytical technology (PAT) have enabled real-time monitoring of synthesis parameters, leading to more consistent product quality.

Storage and handling recommendations for 2-Chloro-1-(3,5-dihydroxyphenyl)ethanone follow standard laboratory practices for organic compounds. The material should be kept in tightly sealed containers under inert atmosphere, protected from light and moisture at recommended temperatures. While not classified as highly hazardous, proper laboratory safety protocols should always be observed when working with this chemical, including the use of appropriate personal protective equipment (PPE) and engineering controls.

Emerging research directions involving 2-Chloro-1-(3,5-dihydroxyphenyl)ethanone include its potential application in green chemistry initiatives. Scientists are exploring more sustainable synthesis routes using biocatalysis and microwave-assisted reactions to reduce environmental impact. Additionally, the compound's structural features make it interesting for development of smart materials and molecular sensors, expanding its potential beyond traditional pharmaceutical applications.

For researchers sourcing 2-Chloro-1-(3,5-dihydroxyphenyl)ethanone, it's important to verify supplier credentials and request comprehensive analytical data. Key specifications to evaluate include chemical purity (typically ≥97% for research purposes), residual solvent content, and absence of heavy metal contaminants. The growing emphasis on quality by design (QbD) principles in chemical manufacturing has led to improved consistency in commercially available batches of this specialty chemical.

In conclusion, 2-Chloro-1-(3,5-dihydroxyphenyl)ethanone (CAS No. 39878-43-8) represents an important chemical building block with diverse applications in modern research and development. Its unique combination of functional groups offers numerous possibilities for chemical modification and biological activity exploration. As scientific understanding of this compound continues to evolve, we can anticipate new applications emerging in fields ranging from medicinal chemistry to materials science, solidifying its position as a valuable tool for innovation across multiple scientific disciplines.